Cas no 882748-29-0 (3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one)
3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- SALOR-INT L171077-1EA
- 3-[4-(SEC-BUTYL)ANILINO]-1-(4-METHYLPHENYL)-1-PROPANONE
- 3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one
-
3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00900604-1g |
3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one |
882748-29-0 | 90% | 1g |
¥4193.0 | 2024-04-17 | |
| Key Organics Ltd | JS-2291-1MG |
3-[4-(sec-butyl)anilino]-1-(4-methylphenyl)-1-propanone |
882748-29-0 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | JS-2291-5MG |
3-[4-(sec-butyl)anilino]-1-(4-methylphenyl)-1-propanone |
882748-29-0 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | JS-2291-10MG |
3-[4-(sec-butyl)anilino]-1-(4-methylphenyl)-1-propanone |
882748-29-0 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | JS-2291-20MG |
3-[4-(sec-butyl)anilino]-1-(4-methylphenyl)-1-propanone |
882748-29-0 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | JS-2291-0.5G |
3-[4-(sec-butyl)anilino]-1-(4-methylphenyl)-1-propanone |
882748-29-0 | >90% | 0.5g |
£385.00 | 2023-09-08 | |
| Key Organics Ltd | JS-2291-1g |
3-[4-(sec-butyl)anilino]-1-(4-methylphenyl)-1-propanone |
882748-29-0 | >90% | 1g |
£770.00 | 2023-09-08 | |
| Key Organics Ltd | JS-2291-5g |
3-[4-(sec-butyl)anilino]-1-(4-methylphenyl)-1-propanone |
882748-29-0 | >90% | 5g |
£3080.00 | 2023-09-08 | |
| Key Organics Ltd | JS-2291-10g |
3-[4-(sec-butyl)anilino]-1-(4-methylphenyl)-1-propanone |
882748-29-0 | >90% | 10g |
£5775.00 | 2023-09-08 | |
| A2B Chem LLC | AI85868-1mg |
3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one |
882748-29-0 | >90% | 1mg |
$201.00 | 2024-04-19 |
3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one
Recent Advances in the Study of 3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one (CAS: 882748-29-0)
The compound 3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one (CAS: 882748-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications and mechanistic insights. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.
Recent studies have focused on the synthesis and optimization of 3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational chemistry approaches have been utilized to predict its physicochemical properties, such as solubility and stability, which are critical for its potential use in drug development.
In terms of biological activity, preliminary in vitro studies have demonstrated that 3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one exhibits promising inhibitory effects on specific enzymatic targets implicated in inflammatory and neoplastic diseases. For instance, recent findings suggest that the compound may act as a modulator of key signaling pathways, including the NF-κB and MAPK cascades, which are central to the regulation of immune responses and cell proliferation. These findings highlight the compound's potential as a lead candidate for the development of novel anti-inflammatory or anticancer agents.
Further investigations into the pharmacokinetic and pharmacodynamic properties of 3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one are currently underway. Early-stage animal studies have provided insights into its bioavailability and metabolic stability, with results indicating favorable absorption and distribution profiles. However, challenges related to its potential toxicity and off-target effects remain to be addressed, necessitating further preclinical evaluation.
In conclusion, the compound 3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one (CAS: 882748-29-0) represents a promising area of research in the chemical biology and pharmaceutical sciences. Its unique structural attributes and preliminary biological activities warrant continued investigation to fully elucidate its therapeutic potential. Future studies should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline, with the ultimate goal of translating these findings into clinically relevant therapies.
882748-29-0 (3-{[4-(butan-2-yl)phenyl]amino}-1-(4-methylphenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)